Cas no 74007-20-8 (trans-Doxercalciferol)

trans-Doxercalciferol structure
trans-Doxercalciferol structure
Product Name:trans-Doxercalciferol
CAS No:74007-20-8
MF:C28H44O2
MW:412.647768974304
MDL:MFCD01076571
CID:835466
PubChem ID:46705423
Update Time:2025-09-19

trans-Doxercalciferol Chemical and Physical Properties

Names and Identifiers

    • 9,10-Secoergosta-5,7,10(19),22-tetraene-1,3-diol, (1a,3b,5E,7E,22E)-
    • trans-Doxercalciferol
    • (1R,3S,E)-5 - ((E)-2 - ((1R,3AS,7AR)-1 - ((2R,5R,E
    • 1α-hydroxy-5,6-trans-vitamin D2
    • (1S,3S,Z)-5-((E)-2-((1R,3AS,7aR)-1-((2R,5R,E)-5,6-Dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
    • (1R,3S,E)-5-((E)-2-((1R,3aS,7aR)-1-((2R,5R,E)-5,6-dimethylhept-3-en-2-yl)-7a-methyldihydro-1H-inden-4(2H,5H,6H,7H,7aH)-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
    • 5-[2-[(3As,7aR)-1-(5,6-dimethylhept-3-en-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]e
    • 9,10-Secoergosta-5,7,10(19),22-tetraene-1,3-diol, (1alpha,3beta,5E,7E,22E)-
    • DTXCID9014214
    • 9,10-Secoergosta-5,7,10(19),22-tetraene-1,3-diol,(1a,3b,5E,7E,22E)-
    • DTXSID50860671
    • CS-M0578
    • NS00070459
    • NCGC00182058-03
    • AC-906
    • Tox21_112978
    • AKOS025402434
    • CAS-54573-75-0
    • CS-13660
    • 74007-20-8
    • DTXSID1034214
    • HY-75992
    • (1R,3S,E)-5-((E)-2-((1R,3aS,7aR)-1-((2R,5R,E)-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
    • (1R,3S,5E)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
    • 9,10-Secoergosta-5,7,10(19),22-tetraene-1,3-diol, (1I+/-,3I(2),5E,7E,22E)-
    • MDL: MFCD01076571
    • Inchi: 1S/C28H44O2/c1-18(2)19(3)9-10-20(4)25-13-14-26-22(8-7-15-28(25,26)6)11-12-23-16-24(29)17-27(30)21(23)5/h9-12,18-20,24-27,29-30H,5,7-8,13-17H2,1-4,6H3/b10-9+,22-11+,23-12+/t19-,20+,24+,25+,26-,27-,28+/m0/s1
    • InChI Key: HKXBNHCUPKIYDM-HBZIUUSASA-N
    • SMILES: O[C@H]1C[C@@H](C(=C)/C(/C1)=C/C=C1\CCC[C@@]2(C)[C@H]\1CC[C@@H]2[C@@H](/C=C/[C@H](C)C(C)C)C)O

Computed Properties

  • Exact Mass: 412.33400
  • Monoisotopic Mass: 412.334130642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 712
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: 6.3

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: 107-110°C
  • Boiling Point: 538.7±50.0 °C at 760 mmHg
  • Solubility: Chloroform (Slightly), Methanol (Slightly)
  • PSA: 40.46000
  • LogP: 6.61180
  • Vapor Pressure: 0.0±3.3 mmHg at 25°C

trans-Doxercalciferol Security Information

trans-Doxercalciferol Pricemore >>

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